Cas no 1111-74-6 (Silane, dimethyl-)

• Product Name: Silane, dimethyl-
• CAS No: 1111-74-6
• MF: C₂H₆Si
• MW: 58.1545414924622
• MDL: MFCD00053656
• CID: 170307
• PubChem ID: 6327141
• Update Time: 2025-10-11

Silane, dimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane, dimethyl-
• DIMETHYLSILANE
• dimethylsilicon
• c1-3-2
• C2H8Si
• EINECS 214-184-7
• h3H2,1-2H
• rac-dimethylsilyl
• Silane,dimethyl
• tritiated dimethylsilane
• dimethyl-silan
• Dimethyl-silane
• (CH3)2SiH2
• 2-Silapropane
• dimethylsilicane
• Silane (gasfrmige),
• Dihydridodimethylsilicon
• Dimethylsilane (with cylinder)
• 1111-74-6
• AKOS006346458
• DTXSID40870840
• UNII-8KO1673311
• MFCD00053656
• 8KO1673311

• MDL： MFCD00053656
• Inchi： 1S/C2H6Si/c1-3-2/h1-2H3
• InChI Key： JZZIHCLFHIXETF-UHFFFAOYSA-N
• SMILES： [Si](C)C |^4:0|

Computed Properties

• Exact Mass: 60.03950
• Monoisotopic Mass: 58.023876726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0,68 g/cm3
• Melting Point: -150°C
• Boiling Point: -20 °C
• Flash Point: <-40°C
• PSA: 0.00000
• LogP: 0.25140

Silane, dimethyl- Security Information

• Hazardous Material transportation number：UN 3161
• Hazard Category Code： 12
• Safety Instruction： 9-16-29-33
• Risk Phrases：R12
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives

Additional information on Silane, dimethyl-

Comprehensive Overview of Silane, dimethyl- (CAS No. 1111-74-6): Properties, Applications, and Industry Trends

Silane, dimethyl- (CAS No. 1111-74-6), also known as dimethylsilane, is a versatile organosilicon compound widely utilized in industrial and research applications. This colorless, flammable gas belongs to the alkylsilane family, characterized by its Si-C bonds and reactive hydrogen atoms. Its molecular formula, C₂H₈Si, reflects a simple yet functionally rich structure that enables diverse chemical modifications. In recent years, interest in dimethylsilane derivatives has surged due to their role in advanced material science, particularly in semiconductor manufacturing and nanotechnology coatings.

The compound's thermal stability and low viscosity make it ideal for chemical vapor deposition (CVD) processes, where it serves as a precursor for silicon-containing thin films. Industry reports highlight a growing demand for high-purity dimethylsilane in photovoltaic cell production, aligning with global trends toward renewable energy solutions. Researchers are particularly focused on optimizing silane-based deposition techniques to improve solar panel efficiency—a frequent search query among materials engineers.

From a synthetic chemistry perspective, CAS 1111-74-6 demonstrates remarkable reactivity in hydrosilylation reactions, enabling the creation of silicone polymers with tailored properties. This has led to innovations in flexible electronics and biocompatible coatings, addressing common user searches about "sustainable polymer alternatives." The compound's ability to form Si-O-Si networks upon oxidation contributes to its utility in creating water-repellent surfaces—a feature extensively studied for self-cleaning materials applications.

Environmental considerations surrounding dimethylsilane production have prompted investigations into green synthesis methods. Recent patents disclose catalytic systems that reduce energy consumption during manufacturing, responding to industry demands for eco-friendly chemical processes. Analytical techniques like GC-MS and FTIR spectroscopy are routinely employed for quality control, ensuring compliance with stringent electronic-grade purity standards required by semiconductor manufacturers.

Emerging applications in 3D printing materials have expanded the market potential for Silane, dimethyl-. Formulators value its capacity to enhance resin crosslinking while maintaining low volatility—a balance frequently queried in polymer science forums. The compound's role in developing anti-fogging coatings for optical devices has also gained attention, particularly for medical imaging equipment and automotive displays.

Safety protocols for handling CAS 1111-74-6 emphasize proper ventilation and inert atmosphere storage, topics commonly searched by laboratory personnel. The chemical's physical properties—including a boiling point of -20°C and vapor density greater than air—require specialized equipment for safe manipulation. Material safety data sheets (MSDS) provide essential guidance on compatible construction materials and leak detection methods for industrial users.

The global market for dimethylsilane-based products shows consistent growth, driven by expanding applications in electronic encapsulation and adhesive formulations. Market analysts note particular interest from Asia-Pacific regions, where manufacturers seek high-performance silane intermediates for miniaturized electronics production. Technical discussions often focus on purification techniques to achieve sub-ppm impurity levels—a critical parameter for microchip fabrication processes.

Ongoing research explores the compound's potential in energy storage systems, with preliminary studies demonstrating utility in silicon anode materials for next-generation batteries. This aligns with frequent searches about "silicon-based battery technology" and "improved energy density materials." The unique surface modification capabilities of dimethylsilane derivatives continue to inspire innovations across multiple industries, from medical device coatings to aerospace composites.